Cas no 1797725-88-2 (N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 1797725-88-2
• MF: C₁₈H₂₇N₃O₅S
• MW: 397.489083528519
• CID: 6271751
• PubChem ID: 71786738
• Update Time: 2025-07-15

N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-1-methanesulfonylpiperidine-4-carboxamide
• 1797725-88-2
• N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-1-methylsulfonylpiperidine-4-carboxamide
• N-{[1-(FURAN-3-CARBONYL)PIPERIDIN-4-YL]METHYL}-1-METHANESULFONYLPIPERIDINE-4-CARBOXAMIDE
• F6178-6603
• N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-1-(methylsulfonyl)piperidine-4-carboxamide
• AKOS024535412

• Inchi： 1S/C18H27N3O5S/c1-27(24,25)21-9-4-15(5-10-21)17(22)19-12-14-2-7-20(8-3-14)18(23)16-6-11-26-13-16/h6,11,13-15H,2-5,7-10,12H2,1H3,(H,19,22)
• InChI Key： SBRIWILZTKPKSZ-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NCC2CCN(C(C3=COC=C3)=O)CC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 397.16714214g/mol
• Monoisotopic Mass: 397.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 108Ų

Additional information on N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-1-methanesulfonylpiperidine-4-carboxamide

Introduction to N-{1-(furan-3-carbonyl)-piperidin-4-ylmethyl}-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 1797725-88-2)

N-{1-(furan-3-carbonyl)-piperidin-4-ylmethyl}-1-methanesulfonylpiperidine-4-carboxamide, identified by its CAS number 1797725-88-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functional groups that contribute to its unique chemical properties and potential biological activities.

The structural composition of N-{1-(furan-3-carbonyl)-piperidin-4-ylmethyl}-1-methanesulfonylpiperidine-4-carboxamide is highly relevant to its pharmacological profile. The presence of a furan moiety, specifically at the 3-position carbonylated, introduces a polar aromatic ring system that can interact with biological targets in a manner distinct from simpler aliphatic or alicyclic compounds. This feature is particularly intriguing in the context of drug design, as it allows for the possibility of selective binding to specific enzymes or receptors.

The piperidine core in this molecule provides another layer of complexity, offering both rigidity and flexibility that can be exploited to optimize binding affinities and pharmacokinetic properties. The methanesulfonyl group at the 1-position further enhances the compound's potential bioactivity by introducing a strong electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery, particularly those derived from natural product-inspired structures or designed to mimic known bioactive molecules. N-{1-(furan-3-carbonyl)-piperidin-4-ylmethyl}-1-methanesulfonylpiperidine-4-carboxamide fits into this category, as its structural features suggest potential applications in addressing various therapeutic challenges.

The compound's unique structural motifs have prompted researchers to explore its potential as a lead compound for further medicinal chemistry optimization. By leveraging computational modeling and synthetic chemistry techniques, scientists can modify specific regions of the molecule to enhance its potency, selectivity, and metabolic stability. Such efforts are crucial in the quest for next-generation therapeutics that meet stringent pharmacological requirements.

One of the most promising areas of investigation involves the exploration of N-{1-(furan-3-carbonyl)-piperidin-4-ylmethyl}-1-methanesulfonylpiperidine-4-carboxamide's potential as an inhibitor of key biological pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. Preliminary studies have suggested that the compound may interact with enzymes or receptors involved in these pathways, potentially leading to therapeutic benefits.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the complex framework of N-{1-(furan-3-carbonyl)-piperidin-4-ylmethyl}-1-methanesulfonylpiperidine-4-carboxamide.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how N-{1-(furan-3-carbonyl)-piperidin-4-ylmethyl}-1-methanesulfonylpiperidine-4-carboxamide interacts with biological targets at the atomic level. These insights are invaluable for guiding medicinal chemistry efforts and for designing experiments that maximize the chances of discovering effective drugs.

In conclusion, N-{1-(furan-3-carbonyl strong>) - (< strong >piperidin - 4 - ylmethyl strong>) } - 1 - methanesulfonyl piperidine - 4 - carboxamide strong > (CAS No. 1797725 - 88 - 2) is a structurally complex and biologically intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic rings makes it an attractive candidate for further investigation, particularly in the context of drug discovery and development aimed at addressing unmet medical needs.